Cas no 263007-73-4 (9(10H)-Acridinone, 1,2,3-trihydroxy-)
263007-73-4 structure
Product Name:9(10H)-Acridinone, 1,2,3-trihydroxy-
CAS No:263007-73-4
MF:C13H9NO4
MW:243.214863538742
CID:1426235
Update Time:2024-08-15
9(10H)-Acridinone, 1,2,3-trihydroxy- Chemical and Physical Properties
Names and Identifiers
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- 9(10H)-Acridinone, 1,2,3-trihydroxy-
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- Inchi: 1S/C13H9NO4/c15-9-5-8-10(13(18)12(9)17)11(16)6-3-1-2-4-7(6)14-8/h1-5,15,17-18H,(H,14,16)
- InChI Key: HTCPQSUPNINIOJ-UHFFFAOYSA-N
- SMILES: OC1C(O)=C(O)C2=C(NC3C(C2=O)=CC=CC=3)C=1
Computed Properties
- Exact Mass: 243.05317
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- XLogP3: 1.777
Experimental Properties
- Density: 1.580±0.06 g/cm3(Predicted)
- Boiling Point: 474.7±45.0 °C(Predicted)
- PSA: 89.79
- pka: 7.27±0.20(Predicted)
9(10H)-Acridinone, 1,2,3-trihydroxy- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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